(2-Amino-2-iminoethyl)carbamic acid benzyl ester hydrochloride

• IUPAC Name: benzyl N-(2-amino-2-iminoethyl)carbamate;hydrochloride
• InChI: InChI=1S/C10H13N3O2.ClH/c11-9(12)6-13-10(14)15-7-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H3,11,12)(H,13,14);1H
• InChI Key: VTAFRBUDWDYKSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCC(=N)N.Cl
• Molecular Formula: C10H14ClN3O2
• DSSTOX Substance ID: DTXSID70596723
• Molecular Weight: 243.69 g/mol
• CAS RN: 50850-19-6

Description

(2-Amino-2-iminoethyl)carbamic acid benzyl ester hydrochloride, also known as Benzyl (2-iminoethyl)carbamate hydrochloride or BIC-HCl, is a small molecule inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine (ACh). BIC-HCl is a reversible inhibitor, meaning that it binds to AChE and prevents it from breaking down ACh, leading to an increase in ACh levels in the brain. This increase in ACh levels has been shown to have a variety of effects on the brain, including improved memory and learning, improved focus and concentration, and improved mood.

Scientific Research Applications

Carbon Capture and Sequestration

CBZ-NE has potential applications in the field of carbon capture and sequestration . This process is vital for mitigating global climate change by removing carbon dioxide (CO2) from emission streams. .

Pharmaceutical Research

CBZ-NE is gaining attention in pharmaceutical research due to its potential therapeutic effects. .

Analytical Chemistry

CBZ-NE may serve as a reagent or a standard in analytical chemistry for the quantification or identification of various substances. Its stable and reactive nature makes it suitable for use in complex analytical procedures.

Each of these fields presents a unique set of challenges and opportunities for the application of CBZ-NE. Ongoing research and development are crucial to fully realize its potential in these areas. .

Synthesis routes and methods

Procedure details

To a solution of benzyl cyanomethylcarbamate (65.4 g, 344 mmol) in methanol was added sodium methoxide (7.86 mL, 34.4 mmol, 25% in methanol). The mixture was stirred at ambient temperature for 24 h. Ammonium chloride (18.4 g, 344 mmol) was then added. The mixture was stirred at ambient temperature for another 24 h, and concentrated under reduced pressure. The resulting material was added into hexane/ethyl acetate (1:1) (240 mL) and ether (50 mL), stirred at ambient temperature for 1.5 h, then filtered to provide the title compound as a pale colored solid (78.8 g, 94% yield). 1H NMR (400 MHz, DMSO-d6) δ 8.79 (br. s., 4H), 7.78 (t, J=5.5 Hz, 1H), 7.24-7.47 (m, 5H), 5.07 (s, 2H), 3.98 (d, J=5.5 Hz, 2H). MS m/z 208.2 (M+1), retention time=0.64 min.